1-Ethoxy-N'-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine

• CAS No.: 923560-76-3
• Molecular Formula: C9H24N2OSi
• Molecular Weight: 204.38 g/mol
• IUPAC Name: N-(dimethylamino-ethoxy-propan-2-ylsilyl)ethanamine
• InChI: InChI=1S/C9H24N2OSi/c1-7-10-13(9(3)4,11(5)6)12-8-2/h9-10H,7-8H2,1-6H3
• InChI Key: IWZGTMJIRHULBP-UHFFFAOYSA-N
• Canonical SMILES: CCN[Si](C(C)C)(N(C)C)OCC

Description

1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine is a chemical compound that belongs to the class of organosilicon compounds. These compounds are characterized by the presence of silicon atoms bonded to organic groups. The unique structure of 1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine makes it an interesting subject for research in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine typically involves the reaction of ethoxy and ethyl groups with dimethylsilanediamine. The reaction conditions often require a controlled environment with specific temperature and pressure settings to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as purification and distillation to achieve high purity levels of the final product.

Chemical Reactions Analysis

Types of Reactions

1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one group in the molecule with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve specific temperatures, pressures, and solvents to ensure optimal reaction rates and yields.

Major Products

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may produce silanol derivatives, while reduction may yield silane compounds.

Scientific Research Applications

1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other organosilicon compounds.

Biology: It is studied for its potential use in drug delivery systems due to its unique chemical properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a component in pharmaceuticals.

Industry: It is used in the production of specialty chemicals and materials, including coatings and adhesives.

Mechanism of Action

The mechanism of action of 1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine involves its interaction with specific molecular targets and pathways. The compound can interact with various enzymes and receptors, influencing biochemical processes. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-Ethoxy-N,N,N-trimethyl-1-oxo-2-hexadecanaminium chloride
• N-(4-chlorobenzyl)-1-ethoxy-N,N-dimethyl-1-oxo-2-hexadecanaminium chloride
• N-benzyl-N,N-dimethyl-1-(octyloxy)-1-oxo-2-dodecanaminium chloride

Uniqueness

1-Ethoxy-N’-ethyl-N,N-dimethyl-1-(propan-2-yl)silanediamine is unique due to its specific combination of ethoxy, ethyl, and dimethylsilanediamine groups. This unique structure imparts distinct chemical and physical properties, making it valuable for specialized applications in various fields.